N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-13(16-10-7-11-17(12-16)24-3)21-20(23)18-14(2)25-22-19(18)15-8-5-4-6-9-15/h4-13H,1-3H3,(H,21,23)
• InChI Key: PLGJJDQVBNZIDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC(C)C3=CC(=CC=C3)OC
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide, also known as LY-404187, is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). This compound has been extensively studied for its potential use in treating various neurological disorders, including anxiety, depression, and pain.

Mechanism of Action

N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide works by selectively blocking the activity of mGluR1, which is involved in regulating synaptic transmission in the brain. By blocking mGluR1, N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide can reduce the activity of excitatory neurotransmitters, such as glutamate, and may help to restore the balance of neurotransmitters in the brain.
Biochemical and Physiological Effects:
N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on anxiety and pain, N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has been shown to have potential therapeutic applications in treating depression, schizophrenia, and addiction. Additionally, N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has been shown to have neuroprotective effects and may help to prevent neuronal damage in conditions such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has several advantages for use in lab experiments. It is a highly selective antagonist of mGluR1, which allows for precise targeting of this receptor. Additionally, N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has a long half-life, which allows for sustained effects in animal models. However, one limitation of N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide is that it has poor solubility in water, which can make it difficult to administer in some experiments.

Future Directions

There are several potential future directions for research on N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide. One area of interest is the potential use of N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide in treating addiction. Studies have shown that mGluR1 may play a role in drug addiction, and N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide may be useful in reducing drug-seeking behavior. Additionally, further research is needed to explore the potential therapeutic applications of N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide in treating depression and schizophrenia. Finally, there is a need for more studies on the safety and efficacy of N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide in human subjects.

Scientific Research Applications

N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has been used extensively in scientific research to study the role of mGluR1 in various neurological disorders. Studies have shown that N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide can reduce anxiety-like behavior in animal models and may have potential therapeutic applications in treating anxiety disorders. Additionally, N-[1-(3-methoxyphenyl)ethyl]-5-methyl-3-phenyl-4-isoxazolecarboxamide has been shown to have analgesic effects in animal models, suggesting that it may be useful in treating chronic pain.